molecular formula C13H11FOS B8466422 3-Fluoro-6-(phenylthio)-benzyl alcohol

3-Fluoro-6-(phenylthio)-benzyl alcohol

Cat. No.: B8466422
M. Wt: 234.29 g/mol
InChI Key: QYXLCLSGNIENHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Fluoro-6-(phenylthio)-benzyl alcohol is a useful research compound. Its molecular formula is C13H11FOS and its molecular weight is 234.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H11FOS

Molecular Weight

234.29 g/mol

IUPAC Name

(5-fluoro-2-phenylsulfanylphenyl)methanol

InChI

InChI=1S/C13H11FOS/c14-11-6-7-13(10(8-11)9-15)16-12-4-2-1-3-5-12/h1-8,15H,9H2

InChI Key

QYXLCLSGNIENHA-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)SC2=C(C=C(C=C2)F)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

144 g of 3-fluoro-6-(phenylthio)-benzoic acid in 1000 ml of tetrahydrofuran is treated dropwise under a nitrogen atmosphere and under reflux with a 70% sodium-dihydro-bis(2-methoxyethoxy)-aluminate solution in benzene. The mixture is held under reflux for a further 2 hours. After the addition of 400 ml of benzene, the mixture is cooled to 20° C, acidified with 435 ml of 3-N hydrochloric acid and subsequently treated with 600 ml of concentrated hydrochloric acid. The organic phase is washed with water, dried over sodium sulphate and evaporated. There is obtained 3-fluoro-6-(phenylthio)-benzyl alcohol as a thick oil.
Quantity
144 g
Type
reactant
Reaction Step One
Quantity
1000 mL
Type
solvent
Reaction Step One
[Compound]
Name
sodium dihydro-bis(2-methoxyethoxy)-aluminate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
[Compound]
Name
3-N
Quantity
435 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
600 mL
Type
reactant
Reaction Step Five
Quantity
400 mL
Type
solvent
Reaction Step Six

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